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Compound of Interest

Compound Name: Yeqlrnsra

Cat. No.: B13923235 Get Quote

Application Notes: Yeqlrnsra
Topic: Preparation and Handling of Yeqlrnsra for In Vitro Research

Audience: Researchers, scientists, and drug development professionals.

Introduction
Yeqlrnsra is a potent, cell-permeable, small molecule inhibitor of the tyrosine kinase FAK

(Focal Adhesion Kinase). The FAK signaling pathway is a critical regulator of cell proliferation,

survival, and migration. Dysregulation of this pathway has been implicated in various cancers,

making FAK a key target for therapeutic development. These application notes provide detailed

protocols for the preparation of stock and working solutions of Yeqlrnsra for use in cell-based

assays.

Product Information and Data
All quantitative data for Yeqlrnsra are summarized in the table below. This information is

essential for accurate preparation of stock and working solutions.
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Parameter Value

Chemical Name 2-(4-fluorophenyl)-N-methyl-Y-oxo-qlrnsra

Molecular Weight 452.5 g/mol

Appearance White to off-white solid powder

Purity >99% (HPLC)

Solubility DMSO: ≥ 50 mg/mL (≥ 110.5 mM)

Ethanol: ≥ 5 mg/mL (≥ 11.05 mM)

PBS (pH 7.2): Insoluble

Recommended Storage Store powder at -20°C for up to 2 years.

Store DMSO stock solution at -20°C for up to 6

months.

EC₅₀ (in vitro) 15 nM (inhibition of FAK autophosphorylation)

Experimental Protocols
Protocol for Preparation of Yeqlrnsra Stock Solution (10
mM)
This protocol describes the preparation of a 10 mM stock solution in dimethyl sulfoxide

(DMSO). High-purity, anhydrous DMSO is critical for the stability of the compound.

Materials:

Yeqlrnsra powder (e.g., 5 mg)

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer
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Procedure:

Pre-warm Yeqlrnsra: Allow the vial of Yeqlrnsra powder to equilibrate to room temperature

for at least 15 minutes before opening to prevent condensation.

Weigh the Compound: On a calibrated analytical balance, accurately weigh out a specific

amount of Yeqlrnsra powder (e.g., 5 mg).

Calculate Required Solvent Volume: Use the following formula to calculate the volume of

DMSO needed to achieve a 10 mM concentration:

Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * 100,000

Example for 5 mg: (5 mg / 452.5 g/mol ) * 100,000 = 1105 µL of DMSO

Dissolve the Compound: Add the calculated volume of sterile DMSO to the vial containing

the Yeqlrnsra powder.

Ensure Complete Solubilization: Cap the vial tightly and vortex thoroughly for 1-2 minutes

until the powder is completely dissolved. A brief sonication in a water bath can assist if

necessary.

Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20

µL) in sterile, light-protected tubes. Store immediately at -20°C. Avoid repeated freeze-thaw

cycles.

Protocol for Preparation of Yeqlrnsra Working Solutions
This protocol describes the serial dilution of the 10 mM stock solution to generate working

solutions for treating cells in culture.

Materials:

10 mM Yeqlrnsra stock solution in DMSO

Sterile, pre-warmed cell culture medium

Sterile microcentrifuge tubes
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Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM Yeqlrnsra stock solution at room

temperature.

Prepare Intermediate Dilutions: Perform serial dilutions in sterile cell culture medium. It is

recommended to keep the final DMSO concentration in the culture well below 0.1% to avoid

solvent-induced cytotoxicity.

To prepare a 100 µM working solution (1:100 dilution): Add 2 µL of the 10 mM stock

solution to 198 µL of pre-warmed cell culture medium. Mix well by gentle pipetting.

To prepare a 1 µM working solution (1:100 dilution from 100 µM): Add 10 µL of the 100 µM

working solution to 990 µL of pre-warmed cell culture medium. Mix well.

Treat Cells: Add the appropriate volume of the final working solution to the cell culture wells

to achieve the desired final concentration. For example, add 10 µL of a 100 µM working

solution to 1 mL of medium in a well to get a final concentration of 1 µM.

Vehicle Control: Always prepare a vehicle control using the same final concentration of

DMSO as used in the experimental conditions.

Diagrams and Workflows
Signaling Pathway of Yeqlrnsra Action
The diagram below illustrates the inhibition of the Focal Adhesion Kinase (FAK) signaling

pathway by Yeqlrnsra.
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FAK signaling pathway inhibition by Yeqlrnsra.
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Experimental Workflow for Cell-Based Assays
The following diagram outlines the general workflow from solution preparation to data analysis

when using Yeqlrnsra in a typical cell-based experiment.
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General workflow for in vitro Yeqlrnsra experiments.
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To cite this document: BenchChem. [How to prepare Yeqlrnsra stock and working solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13923235#how-to-prepare-yeqlrnsra-stock-and-
working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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